Cas no 83482-84-2 (Benzenesulfonamide, N-[4-(phenylimino)-2,5-cyclohexadien-1-ylidene]-)

Benzenesulfonamide, N-[4-(phenylimino)-2,5-cyclohexadien-1-ylidene]- structure
83482-84-2 structure
Product Name:Benzenesulfonamide, N-[4-(phenylimino)-2,5-cyclohexadien-1-ylidene]-
CAS No:83482-84-2
MF:C18H14N2O2S
MW:322.380962848663
CID:671556
PubChem ID:12794425
Update Time:2025-04-19

Benzenesulfonamide, N-[4-(phenylimino)-2,5-cyclohexadien-1-ylidene]- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, N-[4-(phenylimino)-2,5-cyclohexadien-1-ylidene]-
    • N-(4-phenyliminocyclohexa-2,5-dien-1-ylidene)benzenesulfonamide
    • 83482-84-2
    • DTXSID60510079
    • N-[(4E)-4-(Phenylimino)cyclohexa-2,5-dien-1-ylidene]benzenesulfonamide
    • Inchi: 1S/C18H14N2O2S/c21-23(22,18-9-5-2-6-10-18)20-17-13-11-16(12-14-17)19-15-7-3-1-4-8-15/h1-14H/b19-16-,20-17+
    • InChI Key: CWRIQBSZSOVCBL-HLSPZBSESA-N
    • SMILES: S(C1C=CC=CC=1)(N=C1C=CC(C=C1)=NC1C=CC=CC=1)(=O)=O |c:8,t:15|

Computed Properties

  • Exact Mass: 322.07759887g/mol
  • Monoisotopic Mass: 322.07759887g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 608
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 67.2Ų

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